[4-(3-Chloro-4-fluorophenyl)piperazin-1-yl]-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]methanone

• IUPAC Name: [4-(3-chloro-4-fluorophenyl)piperazin-1-yl]-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]methanone
• InChI: InChI=1S/C17H15ClF4N4O/c1-10-23-14(9-15(24-10)17(20,21)22)16(27)26-6-4-25(5-7-26)11-2-3-13(19)12(18)8-11/h2-3,8-9H,4-7H2,1H3
• InChI Key: CODAZARICUKJHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)C(F)(F)F)C(=O)N2CCN(CC2)C3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H15ClF4N4O
• Molecular Weight: 402.8 g/mol

Description

The compound “[4-(3-Chloro-4-fluorophenyl)piperazin-1-yl]-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]methanone” is a chemical compound with potential biological applications. It contains a piperazine ring, which is a common feature in many bioactive compounds.

Synthesis Analysis

The synthesis of similar compounds often involves the use of a variety of chemical reactions. For instance, the synthesis of indole derivatives, which share some structural similarities with the compound , involves electrophilic substitution due to excessive π-electrons delocalization.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a piperazine ring, a pyrimidine ring, and a trifluoromethyl group. The presence of these groups could potentially influence the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The compound’s chemical reactivity would likely be influenced by its functional groups. For instance, the piperazine ring is known to undergo reactions with electrophiles. Additionally, the trifluoromethyl group could potentially influence the compound’s reactivity due to its electron-withdrawing nature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the trifluoromethyl group could potentially influence the compound’s polarity and solubility.

Mechanism of Action

While the exact mechanism of action for this compound is not specified in the available data, compounds with similar structures have been found to bind with high affinity to multiple receptors, which could be helpful in developing new useful derivatives.

Safety and Hazards

While specific safety and hazard data for this compound are not available in the retrieved data, it’s important to handle all chemical compounds with appropriate safety measures. This includes using personal protective equipment and following safe laboratory practices.